
26:0 Lyso PC-d4 molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 26:0 Lyso PC-d4

Cat. No.: B15141344 Get Quote

In-Depth Technical Guide: 26:0 Lyso PC-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 26:0 Lyso PC-d4 (1-

hexacosanoyl(12,12,13,13-D4)-sn-glycero-3-phosphocholine), a deuterated form of

lysophosphatidylcholine. This internal standard is crucial for the accurate quantification of its

endogenous, non-deuterated counterpart, C26:0-lysophosphatidylcholine (C26:0-LPC), a

significant biomarker for certain peroxisomal disorders.

Core Molecular and Physical Properties
26:0 Lyso PC-d4 is a synthetic, deuterated lipid used primarily in mass spectrometry-based

applications. The incorporation of four deuterium atoms provides a distinct mass shift, allowing

it to be differentiated from the naturally occurring analyte while maintaining similar chemical

and physical properties.

Quantitative Data Summary
The following table summarizes the key quantitative data for 26:0 Lyso PC-d4.
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Property Value References

Molecular Formula C₃₄H₆₆D₄NO₇P [1][2][3][4]

Molecular Weight 639.92 g/mol [2][4][5]

Exact Mass 639.514 g/mol [1]

CAS Number 1246303-15-0 [1][2][3][4]

Purity
>99% (may contain up to 10%

of the 2-LPC isomer)
[1][2]

Storage Temperature -20°C [1][2][3][4]

Appearance White solid/powder [2][4]

Applications in Research and Diagnostics
The primary application of 26:0 Lyso PC-d4 is as an internal standard for the quantification of

C26:0-LPC in biological samples, particularly in dried blood spots (DBS).[4][6] Elevated levels

of C26:0-LPC are a key biomarker for X-linked adrenoleukodystrophy (X-ALD) and other

peroxisomal biogenesis disorders like Zellweger spectrum disorders.[4][7] The use of a stable

isotope-labeled internal standard such as 26:0 Lyso PC-d4 is essential for correcting for matrix

effects and variations in sample extraction and ionization efficiency in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) assays.[5][8]

Experimental Protocols
Quantification of C26:0-LPC in Dried Blood Spots by LC-
MS/MS
This protocol provides a generalized workflow for the extraction and analysis of C26:0-LPC

from dried blood spots using 26:0 Lyso PC-d4 as an internal standard.

1. Preparation of Internal Standard (IS) Stock and Spiking Solution:

Prepare a stock solution of 26:0 Lyso PC-d4 by reconstituting the lyophilized powder in

methanol. Sonication may be required to ensure complete dissolution.[9][10]
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From the stock solution, prepare a working internal standard spiking solution by diluting it to

a final concentration (e.g., 0.39 μmol/L) in methanol.[11] This solution will be used for

extraction.

2. Sample Preparation and Extraction:

Punch a 3.2 mm or 3 mm disc from a dried blood spot into a well of a 96-well plate.[3][9][11]

To each well containing a DBS punch, add a defined volume (e.g., 100-150 µL) of the

methanolic internal standard spiking solution.[3][9][11]

Seal the plate and shake for a designated time (e.g., 30-60 minutes) at a controlled

temperature and speed (e.g., 31°C at 650 rpm or 26°C at 450 rpm) to extract the lipids.[9]

[11]

Following extraction, centrifuge the plate to pellet the debris.[12]

Transfer the supernatant (extract) to a new 96-well plate for analysis. The extract can be

dried under a stream of nitrogen and reconstituted in a smaller volume of the initial mobile

phase to concentrate the sample.[3]

3. LC-MS/MS Analysis:

Analyze the extracts using a triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.[5]

Chromatographic separation is typically performed using a C8 or similar reversed-phase

column.[5]

The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect

the specific precursor-to-product ion transitions for both the analyte (C26:0-LPC) and the

internal standard (26:0 Lyso PC-d4).[6]

The concentration of C26:0-LPC in the sample is calculated by comparing the peak area

ratio of the analyte to the internal standard against a calibration curve prepared with known

concentrations of C26:0-LPC.[3]
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Experimental Workflow: C26:0-LPC Quantification

Dried Blood Spot (3.2mm punch)

Add Methanolic
26:0 Lyso PC-d4 (IS)

Shake/Extract
(30-60 min)

Centrifuge

Transfer Supernatant

LC-MS/MS Analysis (MRM)

Quantification vs.
Calibration Curve
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LPC Signaling in Pancreatic β-Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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